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Compound of Interest

Compound Name: 3-Methylquinoline

Cat. No.: B029099 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential safety and handling information for 3-
Methylquinoline (CAS No. 612-58-8). The following sections detail its hazardous properties,

recommended handling procedures, emergency protocols, and storage requirements to ensure

the safety of laboratory and manufacturing personnel.

Chemical and Physical Properties
3-Methylquinoline is a colorless to light yellow liquid with a strong, aromatic odor.[1] It is

important to be aware of its physical and chemical properties for safe handling and storage.
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Property Value Source

Molecular Formula C₁₀H₉N [1][2][3][4]

Molecular Weight 143.19 g/mol [2][3]

Melting Point 15-17 °C (59-62.6 °F) [2][3][4][5][6]

Boiling Point 252-253 °C (485.6-487.4 °F) [2][3][5]

Density 1.069 g/mL at 25 °C [2][3]

Flash Point
110-113 °C (230-235.4 °F) -

closed cup
[2][5]

Solubility

Sparingly soluble in water.[1]

Soluble in acetonitrile and

chloroform (slightly).[3]

[1][3]

Vapor Pressure 0.0206 mmHg at 25°C [4]

Hazard Identification and GHS Classification
3-Methylquinoline is classified as a hazardous substance. The signal word for this chemical is

"Danger".[1][2][7]
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Hazard Class Category Hazard Statement

Acute Toxicity, Dermal 4
H312: Harmful in contact with

skin.[1][7][8][9]

Acute Toxicity, Inhalation 4
H332: Harmful if inhaled.[7][8]

[9]

Skin Irritation 2
H315: Causes skin irritation.[1]

[7][8][9]

Serious Eye Damage 1
H318: Causes serious eye

damage.[7][8][9]

Carcinogenicity 2
H351: Suspected of causing

cancer.[7][8][9]

Specific target organ toxicity –

single exposure
3

H335: May cause respiratory

irritation.[7][8][9]

NFPA 704 Rating:

Health: 2 (Intense or continued but not chronic exposure could cause temporary

incapacitation or possible residual injury)[7]

Flammability: 1 (Materials that require considerable preheating, under all ambient

temperature conditions, before ignition and combustion can occur)[7]

Instability: 0 (Normally stable, even under fire exposure conditions, and is not reactive with

water)[7]

Experimental Protocols
Detailed experimental protocols for determining the toxicological and physical properties of 3-
Methylquinoline are not readily available in standard safety data sheets. For specific

methodologies, it is recommended to consult the following resources:

Organisation for Economic Co-operation and Development (OECD) Guidelines for the

Testing of Chemicals: These guidelines provide internationally accepted methods for

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.guidechem.com/encyclopedia/3-methylquinoline-dic5744.html
https://www.chemicalbook.com/msds/3-methylquinoline.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methylquinoline
https://www.xixisys.com/substances/612-58-8
https://www.chemicalbook.com/msds/3-methylquinoline.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methylquinoline
https://www.xixisys.com/substances/612-58-8
https://www.guidechem.com/encyclopedia/3-methylquinoline-dic5744.html
https://www.chemicalbook.com/msds/3-methylquinoline.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methylquinoline
https://www.xixisys.com/substances/612-58-8
https://www.chemicalbook.com/msds/3-methylquinoline.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methylquinoline
https://www.xixisys.com/substances/612-58-8
https://www.chemicalbook.com/msds/3-methylquinoline.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methylquinoline
https://www.xixisys.com/substances/612-58-8
https://www.chemicalbook.com/msds/3-methylquinoline.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methylquinoline
https://www.xixisys.com/substances/612-58-8
https://www.chemicalbook.com/msds/3-methylquinoline.pdf
https://www.chemicalbook.com/msds/3-methylquinoline.pdf
https://www.chemicalbook.com/msds/3-methylquinoline.pdf
https://www.benchchem.com/product/b029099?utm_src=pdf-body
https://www.benchchem.com/product/b029099?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b029099?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


determining properties such as acute toxicity (e.g., OECD 402 for dermal toxicity), skin

irritation (OECD 404), and eye irritation (OECD 405).

Toxicology Databases: Resources such as the Registry of Toxic Effects of Chemical

Substances (RTECS) and the Hazardous Substances Data Bank (HSDB) may contain

references to original toxicology studies with detailed experimental procedures.

While specific experimental details are not provided here, any handling of this chemical for

experimental purposes should be conducted by trained personnel in a controlled laboratory

setting, adhering to the safety precautions outlined in this guide.

Signaling Pathways
3-Methylquinoline is suspected of causing cancer and genetic defects.[7] While the precise

signaling pathways of its carcinogenicity are not fully elucidated in the provided search results,

quinoline and its derivatives have been studied for their genotoxic potential. The mechanism

may involve metabolic activation by cytochrome P450 enzymes, leading to the formation of

reactive intermediates that can adduct to DNA, potentially causing mutations and initiating

carcinogenesis.

For professionals in drug development, it is crucial to consider these potential toxicological

pathways when evaluating the safety profile of any 3-Methylquinoline-containing compounds.

Further investigation into the specific mechanisms of toxicity through dedicated in vitro and in

vivo studies is recommended.

Safe Handling and Storage
Proper handling and storage procedures are critical to minimize exposure and ensure safety.

5.1. Personal Protective Equipment (PPE)

A comprehensive PPE plan is mandatory when handling 3-Methylquinoline.
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Personal Protective Equipment (PPE) for 3-Methylquinoline

Eye and Face Protection

Tightly fitting safety goggles Faceshield (8-inch minimum)

Skin Protection

Handle with gloves (inspected prior to use) Impervious clothing

Respiratory Protection

Full-face respirator with multi-purpose combination (US) or type ABEK (EN 14387) respirator cartridges

First Aid for 3-Methylquinoline Exposure

Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to fresh air. If not breathing, give artificial respiration. Consult a physician. Wash off with soap and plenty of water. Consult a physician. Rinse thoroughly with plenty of water for at least 15 minutes and consult a physician. Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Rinse mouth with water. Consult a physician.
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Accidental Release Response for 3-Methylquinoline

Spill Occurs

Personal Precautions

Environmental Precautions
Use personal protective equipment. 

Ensure adequate ventilation. 
Evacuate personnel to safe areas.

Containment and Cleanup Prevent further leakage or spillage if safe to do so. 
Do not let product enter drains.

Soak up with inert absorbent material (e.g., sand, silica gel). 
Keep in suitable, closed containers for disposal.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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